Cas no 2091632-20-9 (4-methoxy-1H-pyrazol-3-ol)

• Product Name: 4-methoxy-1H-pyrazol-3-ol
• CAS No: 2091632-20-9
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 5722930
• PubChem ID: 90777230
• Update Time: 2025-06-07

4-methoxy-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• F2147-5188
• AKOS026717675
• 4-methoxy-1,2-dihydropyrazol-3-one
• 4-methoxy-1H-pyrazol-3-ol
• 2091632-20-9
• 3H-Pyrazol-3-one, 1,2-dihydro-4-methoxy-

• Inchi： 1S/C4H6N2O2/c1-8-3-2-5-6-4(3)7/h2H,1H3,(H2,5,6,7)
• InChI Key： FOSVKXBDTVCGBJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CNNC1=O

Computed Properties

• Exact Mass: 114.042927438g/mol
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 7.78±0.70(Predicted)

Additional information on 4-methoxy-1H-pyrazol-3-ol

Introduction to 4-methoxy-1H-pyrazol-3-ol (CAS No. 2091632-20-9)

4-methoxy-1H-pyrazol-3-ol, identified by the Chemical Abstracts Service registry number CAS No. 2091632-20-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and structural versatility. The presence of a methoxy group at the 4-position and a hydroxyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which imparts significant stability and reactivity characteristics. This structural motif is widely recognized for its role in various biological processes, including enzyme inhibition, receptor binding, and signal transduction. The 4-methoxy substituent enhances the lipophilicity of the molecule, facilitating better membrane permeability and cellular uptake, which are critical factors in drug design. Additionally, the 1H-pyrazol-3-ol moiety introduces a hydroxyl group that can participate in hydrogen bonding interactions, further influencing its binding affinity to biological targets.

In recent years, 4-methoxy-1H-pyrazol-3-ol has been extensively studied for its potential pharmacological applications. One of the most promising areas of research involves its role as an intermediate in the synthesis of bioactive molecules. The compound’s ability to serve as a precursor for more complex structures has made it a focal point in efforts to develop novel therapeutic agents. For instance, derivatives of 4-methoxy-1H-pyrazol-3-ol have been investigated for their antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-methoxy-1H-pyrazol-3-ol with various biological targets with high accuracy. These studies have revealed that the compound can interact with enzymes such as kinases and phosphodiesterases, which are key players in numerous disease pathways. The methoxy group at the 4-position has been found to be particularly important in modulating binding affinity, while the hydroxyl group at the 3-position contributes to hydrogen bonding interactions with polar residues in protein active sites.

The synthesis of 4-methoxy-1H-pyrazol-3-ol has also seen significant progress. Modern synthetic methodologies have allowed for more efficient and scalable production processes. For example, catalytic hydrogenation techniques have been employed to introduce the hydroxyl group at the 3-position with high selectivity. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis of this compound.

One of the most exciting developments in the study of 4-methoxy-1H-pyrazol-3-ol is its potential application in oncology research. Preclinical studies have demonstrated that certain derivatives of this compound exhibit inhibitory effects on tumor growth by targeting specific signaling pathways involved in cancer progression. The ability of these derivatives to disrupt aberrant signaling networks has opened up new avenues for developing targeted therapies against various types of cancer.

Furthermore, 4-methoxy-1H-pyrazol-3-ol has shown promise in neurodegenerative disease research. Studies suggest that this compound can protect against neuronal damage by modulating oxidative stress and inflammation pathways. The hydroxyl group at the 3-position plays a crucial role in these protective effects by facilitating interactions with antioxidant enzymes and inflammatory mediators.

The pharmacokinetic properties of 4-methoxy-1H-pyrazol-3-ol are also areas of active investigation. Researchers are exploring ways to optimize its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance therapeutic efficacy. Techniques such as prodrug design and formulation optimization are being employed to improve bioavailability and reduce toxicity.

In conclusion, 4-methoxy-1H-pyrazol-3-ol (CAS No. 2091632-20-9) is a versatile and highly promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.